Cas no 1260831-98-8 (1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid)

• Product Name: 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid
• CAS No: 1260831-98-8
• MF: C₁₃H₁₀F₆O₂
• MW: 312.207725048065
• MDL: MFCD11037071
• CID: 4565576
• Update Time: 2025-10-18

1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid
• Cyclobutanecarboxylic acid, 1-[3,5-bis(trifluoromethyl)phenyl]-

• MDL： MFCD11037071
• Inchi： 1S/C13H10F6O2/c14-12(15,16)8-4-7(5-9(6-8)13(17,18)19)11(10(20)21)2-1-3-11/h4-6H,1-3H2,(H,20,21)
• InChI Key： LPZLKLOPOZAYPW-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(C(O)=O)CCC1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 271.0±40.0 °C at 760 mmHg
• Flash Point: 117.7±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid

1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid: A Comprehensive Overview

1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid, also known by its CAS number 1260831-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane carboxylic acid moiety with a phenyl ring substituted at the 3 and 5 positions with trifluoromethyl groups. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical and biological applications.

The synthesis of 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid involves a series of well-established organic reactions. The starting material typically begins with the preparation of the substituted phenyl ring, followed by the introduction of the cyclobutane carboxylic acid group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. These improvements have made the compound more accessible for research and industrial use.

In terms of applications, 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid has shown promise in drug discovery efforts. Its structure is particularly appealing due to the trifluoromethyl groups, which are known to enhance metabolic stability and bioavailability in pharmaceutical compounds. Researchers have explored its potential as a lead compound in developing treatments for various diseases, including cancer and inflammatory conditions. For instance, recent studies have demonstrated that this compound exhibits selective inhibitory activity against certain enzymes involved in disease progression.

The electronic properties of 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid make it an interesting candidate for materials science applications as well. The trifluoromethyl substituents contribute to the molecule's ability to act as an electron-deficient aromatic system, which is advantageous in designing new materials for electronics and optoelectronics. Ongoing research is focused on leveraging these properties to develop advanced materials with improved performance characteristics.

From a structural standpoint, the cyclobutane ring introduces unique strain into the molecule, which can influence its reactivity and interactions with biological targets. This strain can be both a challenge and an opportunity in chemical design. Recent computational studies have provided deeper insights into how this strain affects the compound's stability and reactivity under different conditions.

In conclusion, 1-[3,5-Bis(trifluoromethyl)phenyl]cyclobutanecarboxylic Acid, CAS number 1260831-98-8, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.